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Compound of Interest

Compound Name: KSQ-4279

Cat. No.: B6603846 Get Quote

Essential Safety and Handling Guide for KSQ-
4279
This document provides crucial safety protocols and logistical information for the handling,

storage, and disposal of KSQ-4279, a potent, selective inhibitor of ubiquitin-specific protease 1

(USP1).[1][2][3][4] It is intended for researchers, scientists, and drug development

professionals. Adherence to these guidelines is mandatory to ensure personal safety and

experimental integrity.

Hazard Identification and Emergency Information
KSQ-4279 (CAS No. 2446480-97-1) is classified as harmful if swallowed and very toxic to

aquatic life with long-lasting effects.[5] It is an anti-proliferative agent under investigation for

various cancers, including non-small cell lung, breast, and ovarian cancers.[6] All personnel

must be fully aware of the potential hazards before handling.

Emergency Contact: In case of exposure or spill, contact your institution's Environmental

Health & Safety (EHS) department and Poison Control immediately.

First Aid Measures:

If Swallowed: Call a poison center or doctor immediately if you feel unwell.[5] Rinse mouth.

[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b6603846?utm_src=pdf-interest
https://www.benchchem.com/product/b6603846?utm_src=pdf-body
https://www.caymanchem.com/product/41862/ksq-4279
https://www.medchemexpress.com/ksq-4279-gentisate.html
https://www.medchemexpress.com/ksq-4279.html
https://www.selleckchem.com/products/ksq-4279.html
https://www.benchchem.com/product/b6603846?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC60562.html
https://www.targetmol.com/compound/ksq-4279
https://dcchemicals.com/msds/MSDS_DC60562.html
https://dcchemicals.com/msds/MSDS_DC60562.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6603846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Wash skin thoroughly after handling.[5]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes.

Inhalation: Move to fresh air. If not breathing, give artificial respiration.

Personal Protective Equipment (PPE)
Consistent and correct use of PPE is the primary defense against exposure. The following

equipment is mandatory when handling KSQ-4279 in solid or solution form.

Protection Type Specification Purpose

Hand Protection
Nitrile gloves (double-gloving

recommended)
Prevents skin contact.

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or

goggles

Protects eyes from splashes

and airborne particles.

Body Protection Fully-buttoned laboratory coat
Protects skin and clothing from

contamination.

Respiratory Protection

Use only in areas with

appropriate exhaust ventilation

(e.g., chemical fume hood).

Avoids inhalation of dust or

aerosols.[5]

Handling and Storage Protocols
Proper handling and storage are critical to maintaining the compound's stability and preventing

accidental exposure or environmental release.

Storage Conditions:
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Form Temperature Duration Notes

Solid (Powder) -20°C ≥ 4 years

Keep container
tightly sealed in a
cool, well-
ventilated area.[1]
[5]

| In Solvent (e.g., DMSO) | -80°C | Up to 1 year | Aliquot to avoid repeated freeze-thaw cycles.

[2][3][6] |

Safe Handling Protocol:

Preparation: Before handling, ensure the chemical fume hood is operational and the work

area is clean and uncluttered. Assemble all necessary equipment and PPE.

Weighing (Solid Form): Conduct all weighing of KSQ-4279 powder within a chemical fume

hood to prevent inhalation of airborne particles.

Solubilization: KSQ-4279 is sparingly soluble in DMSO (1-10 mg/ml) and slightly soluble in

acetonitrile (0.1-1 mg/ml).[1] Prepare stock solutions within a chemical fume hood. If

sonication is needed, ensure the vial is securely capped.[6]

Post-Handling: After use, wipe down all surfaces with an appropriate deactivating agent (if

available) or 70% ethanol. Wash hands thoroughly.[5]

Experimental Workflow and Disposal Plan
The following diagrams illustrate the standard workflow for handling KSQ-4279 and its

associated waste stream management.
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Caption: Standard operational workflow for handling KSQ-4279.
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Disposal Plan:

Solid Waste: All contaminated solid waste (e.g., pipette tips, tubes, gloves) must be collected

in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated liquid media must be collected in a

sealed, labeled hazardous liquid waste container. Do not pour down the drain.[5]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with institutional, local, and national regulations.[5]

Mechanism of Action: USP1 Inhibition
KSQ-4279 is a potent inhibitor of USP1, a deubiquitinase enzyme involved in DNA repair

pathways like Translesion Synthesis (TLS) and the Fanconi Anemia (FA) pathway.[7][8] By

inhibiting USP1, KSQ-4279 prevents the deubiquitination of key proteins such as PCNA and

FANCD2, leading to their accumulation in a monoubiquitinated state.[7][8] This disruption of

DNA repair is particularly effective in cancer cells with existing homologous recombination

deficiencies (HRD), such as those with BRCA1/2 mutations.[8][9]
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Caption: Inhibition of the USP1 DNA damage repair pathway by KSQ-4279.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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